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Compound of Interest

Compound Name: Hydrazine acetate

Cat. No.: B1329945 Get Quote

An In-depth Technical Guide to Hydrazine
Acetate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of hydrazine acetate, a versatile

reagent in organic synthesis. It covers its chemical structure, physicochemical properties,

synthesis protocols, and key applications, with a focus on data presentation and experimental

detail to support advanced research and development.

Chemical Structure and Properties
Hydrazine acetate, with the chemical formula C₂H₈N₂O₂, is the salt formed from the reaction

of hydrazine and acetic acid.[1][2] It exists as a white to light yellow crystalline powder.[1][2]

The structure consists of the hydrazinium cation (H₂N-NH₃⁺) and the acetate anion

(CH₃COO⁻).

Caption: Ionic structure of hydrazinium acetate.

The following table summarizes the key physical and chemical properties of hydrazine
acetate.
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Property Value Reference(s)

Molecular Formula C₂H₈N₂O₂ [1][3]

Molecular Weight 92.10 g/mol [1][4]

Appearance
White to light yellow crystalline

powder
[1]

Melting Point 100-102 °C [1][5]

Boiling Point 171.46 °C (estimate) [1]

Density 1.2495 g/cm³ (estimate) [1]

Solubility
Highly soluble in water and

polar solvents
[1][6]

Storage Conditions
2-8°C, inert atmosphere, keep

in a dark place
[1][2]

Element Percentage

Carbon 26.09%

Hydrogen 8.76%

Nitrogen 30.42%

Oxygen 34.74%

Synthesis of Hydrazine Acetate
The most common method for synthesizing hydrazine acetate is through the direct acid-base

reaction of hydrazine hydrate with glacial acetic acid.[7]

Materials:

85% Hydrazine hydrate (0.5 mol, 28.5 mL)

Glacial acetic acid (0.5 mol, 28.6 mL)
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Round-bottomed flask (100 mL)

Ice bath

Stirring apparatus

Reduced pressure distillation setup

Chloroform

Ethanol

Procedure:

Add 85% hydrazine hydrate to a 100 mL round-bottomed flask.

Place the flask in an ice bath and begin stirring.

Slowly add glacial acetic acid dropwise, maintaining the reaction temperature between 0-

10°C.[8]

After the addition is complete, continue stirring the mixture at room temperature for 40

minutes.[8]

Remove the water from the reaction mixture by distillation under reduced pressure.[8]

To the remaining liquid, add a 1:1 (v/v) mixture of chloroform and ethanol (20 mL) and stir in

an ice bath to induce crystallization.[8]

For further crystallization, transfer the mixture to a refrigerator at 4°C.[8]

Remove the solvent by evaporation under reduced pressure to obtain the final white solid

product.[8]

A typical yield for this procedure is approximately 90.5%.[8]
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Caption: Workflow for the synthesis of hydrazine acetate.

Applications in Research and Development
Hydrazine acetate is a valuable reagent in various areas of organic synthesis and materials

science.

Organic Synthesis: It serves as a building block for preparing a wide range of organic

derivatives.[5][9] It is also used as a reducing agent.[7]

Carbohydrate Chemistry: It is employed for the cleavage of glycosidic esters and for the

anomeric denitration of carbohydrates.[5][7]

Pharmaceuticals and Agrochemicals: It is a key intermediate in the synthesis of various

pharmaceutical and agrochemical compounds.[7]

Materials Science: Hydrazine acetate is utilized in the production of polymers and resins

with enhanced thermal stability and in the development of fuel cell technology.[7]
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Caption: Key application areas of hydrazine acetate.

Safety and Handling
Hydrazine acetate is considered a hazardous chemical and requires careful handling.[2]

Hazard Statement GHS Code(s) Reference(s)

Toxic if swallowed, in contact

with skin or if inhaled
H301 + H311 + H331 [3]

May cause an allergic skin

reaction
H317 [3]

May cause cancer H350 [3]

Very toxic to aquatic life H400 [3]

Causes severe skin burns and

eye damage
H314

May cause genetic defects H340

Recommended Personal Protective Equipment (PPE):
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Eyeshields and faceshields

Gloves

Type P2 or P3 respirator cartridges

Store in a cool, dry, well-ventilated area in tightly sealed containers, away from incompatible

substances.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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